2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide

• IUPAC Name: 2-[5-(2-chloroacetyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C8H8ClNO2S/c9-4-6(11)7-2-1-5(13-7)3-8(10)12/h1-2H,3-4H2,(H2,10,12)
• InChI Key: UIDGOBWQSBSEAW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)CCl)CC(=O)N
• Molecular Formula: C8H8ClNO2S
• Molecular Weight: 217.67 g/mol
• CAS RN: 853724-01-3

Description

“2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide” is a chemical compound with the molecular formula C8H8ClNO2S. It has a molecular weight of 217.68. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8ClNO2S/c9-4-6(11)7-2-1-5(13-7)3-8(10)12/h1-2H,3-4H2,(H2,10,12). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a powder with a molecular weight of 217.67. It has a predicted density of 1.400±0.06 g/cm3.

Scientific Research Applications

Anticancer Activity

The synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives involving reactions with chloroacetamide reagents has been explored. The anticancer activity of these compounds was assessed in vitro, showing significant inhibitory effects against multiple cancer cell lines. Compounds containing a thiazolidinone ring or thiosemicarbazide moiety exhibited particularly strong activity, indicating the potential of 2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide derivatives in cancer treatment (Atta & Abdel‐Latif, 2021).

Anti-inflammatory Agents

Derivatives of 5-substituted benzo[b]thiophene were synthesized from 5-aminobenzo[b]thiophene-2-carboxylic acid, which was converted using chloroacetyl chloride. These compounds demonstrated potent anti-inflammatory activity, highlighting the potential of this compound in the development of new anti-inflammatory drugs (Radwan, Shehab, & El-Shenawy, 2009).

Anticonvulsant Agents

New (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives were synthesized with potential anticonvulsant effects. The synthesis involved alkylation with comparable α-chloroacetamides, showing moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats. This suggests that modifications of the this compound structure could lead to effective anticonvulsant therapies (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Safety and Hazards

The compound is classified as dangerous with hazard statements H302, H315, H318, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes.